Cas no 53527-04-1 (N-(4-hydroxy-3-methoxyphenyl)methylacetamide)

• Product Name: N-(4-hydroxy-3-methoxyphenyl)methylacetamide
• CAS No: 53527-04-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD18970641
• CID: 357054
• PubChem ID: 606880
• Update Time: 2025-05-19

N-(4-hydroxy-3-methoxyphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(4-hydroxy-3-methoxyphenyl)methyl]-
• N-[(4-hydroxy-3-methoxyphenyl)methyl]acetamide
• N-Vanillylacetamide
• N-(4-Hydroxy-3-methoxybenzyl)acetamide #
• KXHHDIOOTMACMM-UHFFFAOYSA-N
• EN300-262931
• 53527-04-1
• N-(4-Hydroxy-3-methoxybenzyl)acetamide
• SCHEMBL5707095
• DTXSID10345757
• N-(4-hydroxy-3-methoxyphenyl)methylacetamide

• MDL： MFCD18970641
• Inchi： 1S/C10H13NO3/c1-7(12)11-6-8-3-4-9(13)10(5-8)14-2/h3-5,13H,6H2,1-2H3,(H,11,12)
• InChI Key： KXHHDIOOTMACMM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CNC(C)=O)O

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56

N-(4-hydroxy-3-methoxyphenyl)methylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on N-(4-hydroxy-3-methoxyphenyl)methylacetamide

Professional Introduction to N-(4-hydroxy-3-methoxyphenyl)methylacetamide (CAS No. 53527-04-1)

N-(4-hydroxy-3-methoxyphenyl)methylacetamide, identified by its Chemical Abstracts Service (CAS) number 53527-04-1, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its structural uniqueness and potential applications in various biochemical pathways. The presence of both hydroxyl and methoxy functional groups on the aromatic ring makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of bioactive agents.

The< b>N-(4-hydroxy-3-methoxyphenyl)methylacetamide structure is characterized by a phenolic moiety linked to an acetamide group. This configuration suggests potential interactions with biological targets, making it a valuable candidate for further investigation in drug discovery. Recent studies have highlighted the importance of phenolic derivatives in medicinal chemistry, owing to their ability to modulate enzyme activity and receptor binding. The specific arrangement of substituents in this compound may contribute to its pharmacological properties, including antioxidant, anti-inflammatory, and antimicrobial effects.

In the context of contemporary research, N-(4-hydroxy-3-methoxyphenyl)methylacetamide has been explored for its role in synthesizing novel therapeutic agents. The hydroxyl and methoxy groups provide opportunities for further functionalization, enabling the creation of analogs with enhanced biological activity. For instance, researchers have investigated its potential as a precursor in the development of tyrosine kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability of this compound to interact with specific enzymes and receptors has opened new avenues for drug design.

Moreover, the< b>4-hydroxy-3-methoxyphenyl moiety is reminiscent of natural products such as flavonoids, which are known for their therapeutic benefits. Flavonoids exhibit a wide range of biological activities due to their structural diversity and functional groups. By incorporating elements similar to these natural compounds, N-(4-hydroxy-3-methoxyphenyl)methylacetamide may offer comparable advantages in terms of bioavailability and target specificity. This has prompted researchers to explore its potential in developing treatments for neurological disorders, cardiovascular diseases, and other chronic conditions.

The acetamide group in N-(4-hydroxy-3-methoxyphenyl)methylacetamide also plays a critical role in determining its pharmacological profile. Acetamides are commonly found in pharmaceuticals due to their ability to enhance solubility and metabolic stability. This feature could be particularly beneficial in formulating oral medications that require efficient absorption and distribution throughout the body. Additionally, the acetamide moiety may contribute to the compound's interactions with biological targets, potentially leading to novel mechanisms of action.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of N-(4-hydroxy-3-methoxyphenyl)methylacetamide. Molecular modeling techniques have been employed to simulate its interactions with enzymes and receptors, providing insights into its potential therapeutic applications. These studies have revealed that the compound may exhibit inhibitory effects on certain enzymes involved in disease pathways, making it a promising candidate for further experimental validation.

In conclusion, N-(4-hydroxy-3-methoxyphenyl)methylacetamide (CAS No. 53527-04-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable intermediate for synthesizing bioactive agents. The ongoing investigations into its pharmacological properties highlight its importance as a building block for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.